2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol
Overview
Description
2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol (BSBP) is a sulfoxide compound that is widely used in organic synthesis, pharmaceutical research, and biochemistry. BSBP is a colorless liquid with a pungent odor and is soluble in many organic solvents. It is a useful reagent for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. BSBP is also used in the production of polymers, catalysts, and surfactants.
Mechanism of Action
2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol is a sulfoxide compound that acts as a Lewis acid, which means it can accept electrons from other molecules. This compound is a nucleophilic reagent, meaning it can react with other molecules by donating electrons. This compound can react with a variety of molecules, such as alcohols, amines, and carboxylic acids. This compound can also be used as a catalyst to promote the formation of new bonds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the enzyme acetylcholinesterase, which plays an important role in the central nervous system. This compound has also been shown to have anti-inflammatory and analgesic effects. In addition, this compound has been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol is a useful reagent for a variety of laboratory experiments. It is relatively easy to handle and can be stored at room temperature. This compound is also relatively stable and has a low toxicity. However, it can be hazardous if inhaled, and it should be handled with care. In addition, this compound is a strong oxidizing agent and can be explosive if heated.
Future Directions
There are a variety of potential future directions for research on 2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol. These include further research into the biochemical and physiological effects of this compound, as well as research into the potential applications of this compound in the synthesis of other compounds. In addition, further research into the mechanisms of action of this compound could lead to new and improved methods of synthesis. Finally, further research into the safety and toxicity of this compound could lead to new and improved ways of handling and storing the compound.
Scientific Research Applications
2-(Butylsulfanyl)-3-(butylsulfinyl)-1-propanol is widely used in scientific research, particularly in the fields of organic chemistry, pharmaceutical research, and biochemistry. This compound is a useful reagent for the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the production of polymers, catalysts, and surfactants. In addition, this compound has been used as a reagent for the synthesis of peptides, peptidomimetics, and other biologically active compounds. This compound has also been used in the synthesis of small molecules, such as antibiotics and antifungals.
properties
IUPAC Name |
2-butylsulfanyl-3-butylsulfinylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24O2S2/c1-3-5-7-14-11(9-12)10-15(13)8-6-4-2/h11-12H,3-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTQWKGOLZYCAHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC(CO)CS(=O)CCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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